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For Researchers, Scientists, and Drug Development Professionals: A note on the available
data for 2-nitrosobenzoic acid.

This guide addresses the current understanding of 2-nitrosobenzoic acid's chemical
properties and stability. It is imperative to note at the outset that, following a comprehensive
review of available scientific literature, there is a significant scarcity of in-depth technical data
for this specific compound. The majority of published research and safety information relates to
its structural isomer, 2-nitrobenzoic acid. This document will summarize the confirmed
information for 2-nitrosobenzoic acid and highlight the critical distinctions from its more
studied counterpart.

Differentiating 2-Nitrosobenzoic Acid from 2-
Nitrobenzoic Acid

It is crucial to distinguish between the "nitroso" and "nitro" functional groups, as their electronic
and steric properties impart vastly different chemical behaviors to the parent molecule.
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e 2-Nitrosobenzoic Acid: Contains a nitroso group (-N=0) attached to the benzene ring at the
ortho position relative to the carboxylic acid.

o 2-Nitrobenzoic Acid: Contains a nitro group (-NO:z) at the same position.

The difference in the oxidation state and bonding of the nitrogen atom leads to distinct
reactivity, stability, and spectroscopic characteristics. The vast majority of commercially
available data and published studies refer to 2-nitrobenzoic acid. Researchers are strongly
advised to verify the identity of their starting materials and intermediates.

Core Chemical Properties of 2-Nitrosobenzoic Acid

The available data for 2-nitrosobenzoic acid is primarily limited to its basic chemical

identifiers.
Property Value Source
Molecular Formula C7HsNOs [PubChem][1]
Molar Mass 151.12 g/mol [PubChem][1]
CAS Number 612-27-1 [PubChem][1]
Synonyms o-Nitrosobenzoic acid [PubChem][1]

Due to the lack of experimental data, information regarding its physical appearance, melting
point, boiling point, solubility, and pKa is not available in the reviewed literature.

Stability and Reactivity: An Uncharted Territory

There is a notable absence of published studies on the stability, decomposition pathways, and
specific reactivity of 2-nitrosobenzoic acid. Nitroso compounds, in general, can exhibit a
range of stabilities and are often reactive. They can participate in dimerization to form azoxy
compounds and can be sensitive to light, heat, and oxidizing or reducing agents. However,
without specific experimental validation for 2-nitrosobenzoic acid, any discussion of its
stability profile would be purely speculative.

Synthesis and Experimental Protocols
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While methods for the synthesis of various nitrosoarenes exist, specific, validated, and detailed
experimental protocols for the preparation and purification of 2-nitrosobenzoic acid are not
readily found in the public domain.

Implications for Drug Development and Research

The lack of fundamental data on 2-nitrosobenzoic acid means its potential applications in
drug development and as a research chemical are largely unexplored. Its distinct electronic
properties, compared to 2-nitrobenzoic acid, could theoretically lead to different biological
activities or make it a useful, though uncharacterized, synthetic intermediate.

Conclusion and Path Forward

For professionals in the fields of chemical research and drug development, 2-nitrosobenzoic
acid represents a molecule with a significant information gap. The fundamental chemical and
physical properties, as well as its stability profile, have not been thoroughly characterized in the
available literature.

The immediate and necessary next step for any research program intending to utilize 2-
nitrosobenzoic acid would be to perform comprehensive in-house characterization. This
would include:

« Structural Verification: Unambiguous confirmation of the compound's identity using
techniques such as NMR, IR spectroscopy, and mass spectrometry.

¢ Physicochemical Property Determination: Measurement of melting point, solubility in various
solvents, and pKa.

o Stability Assessment: Systematic evaluation of its stability under various conditions (e.g.,
temperature, light, pH, and in the presence of common oxidants and reductants) using
techniques like HPLC or DSC/TGA.

Without this foundational data, any work involving 2-nitrosobenzoic acid carries a significant
degree of uncertainty. The scientific community would benefit greatly from the publication of
such fundamental characterization data.
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» PubChem. 2-Nitrosobenzoic acid. National Center for Biotechnology Information. [Link].
Accessed February 2024.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Nitrosobenzoic acid | C7H5NO3 | CID 345165 - PubChem [pubchem.ncbi.nlm.nih.gov]

o To cite this document: BenchChem. [An Examination of 2-Nitrosobenzoic Acid: A Compound
with Limited Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7810448/docs#an-examination-of-2-nitrosobenzoic-
acid-a-compound-with-limited-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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